2-(3-Chlorophenyl)sulfonylacetonitrile

• IUPAC Name: 2-(3-chlorophenyl)sulfonylacetonitrile
• InChI: InChI=1S/C8H6ClNO2S/c9-7-2-1-3-8(6-7)13(11,12)5-4-10/h1-3,6H,5H2
• InChI Key: OUIOXVQENXOETD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)S(=O)(=O)CC#N
• Molecular Formula: C8H6ClNO2S
• Molecular Weight: 215.66 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving a 3-chlorophenyl ring. The sulfonyl group could potentially be introduced through a sulfonation reaction, and the nitrile group could be introduced through a cyanation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a phenyl ring, a sulfonyl group, and a nitrile group. The sulfonyl group is a strong electron-withdrawing group, which could impact the reactivity of the compound. The nitrile group could also participate in various reactions, particularly those involving nucleophilic addition.

Chemical Reactions Analysis

The compound could participate in various chemical reactions. The sulfonyl group could undergo reactions with nucleophiles, and the nitrile group could undergo reactions such as hydrolysis, reduction, or nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonyl and nitrile groups could impact the compound’s polarity, solubility, and reactivity.

Future Directions

The potential applications and future directions for this compound would likely depend on its reactivity and any identified biological activity. It could potentially be used as an intermediate in organic synthesis or studied for potential medicinal properties.